2-Methoxyphenyl-4hydroxypiperidine

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 1-(2-methoxyphenyl)piperidin-4-ol
• InChI: InChI=1S/C12H17NO2/c1-15-12-5-3-2-4-11(12)13-8-6-10(14)7-9-13/h2-5,10,14H,6-9H2,1H3
• InChI Key: CJEKSHYVPMIPHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCC(CC2)O

Description

2-Methoxyphenyl-4hydroxypiperidine is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxyphenyl-4hydroxypiperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxyphenyl-4hydroxypiperidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of N-benzyl-2,3-dihydro-2-(2-methoxyphenyl)4-pyridone (5.5 g, 18.77 mmol) (which was prepared by the procedures of Yamamoto et al., Tetrahedron, 1993, 49, 1749) in methanol (80 mL) was added Pd(OH)2 (1.7 9) and the resulting suspension was hydrogenated (50 psi) for 20 hours. Pd-C was then filtered off and the crude reaction mixture was concentrated in vacuo to give a residue, which was purified by silica gel flash chromatography (5% MeOH-0.5% NH3 .diamond-solid.H2O-94.5% CH2Cl2) to afford the title compound as a solid (1.5g). 13C NMR (CDCl3, 100 MHz) ) δ:156.5, 131.4, 128.1, 126.9, 120.8, 110.3, 69.6, 55.3, 53,8, 45.1, 41.7, and 35.6.